1-(3-Fluoro-4-methylphenyl)piperidin-2-one

• Molecular Formula: C12H14FNO
• Molecular Weight: 207.24 g/mol
• IUPAC Name: 1-(3-fluoro-4-methylphenyl)piperidin-2-one
• InChI: InChI=1S/C12H14FNO/c1-9-5-6-10(8-11(9)13)14-7-3-2-4-12(14)15/h5-6,8H,2-4,7H2,1H3
• InChI Key: ZFBWFZUMNHALCE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2CCCCC2=O)F

Description

1-(3-Fluoro-4-methylphenyl)piperidin-2-one is a piperidinone derivative featuring a fluorinated aromatic substituent at the 3-position and a methyl group at the 4-position of the phenyl ring. The piperidin-2-one scaffold is a lactam structure with a six-membered ring containing one nitrogen atom, imparting both polar and hydrophobic properties. The fluorine atom enhances electronegativity and metabolic stability, while the methyl group contributes to steric bulk and lipophilicity, influencing bioavailability and target interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(3-Fluoro-4-methylphenyl)piperidin-2-one typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 3-fluoro-4-methylbenzaldehyde and piperidine.

Condensation Reaction: The aldehyde group of 3-fluoro-4-methylbenzaldehyde reacts with piperidine in the presence of a suitable catalyst to form an intermediate Schiff base.

Cyclization: The Schiff base undergoes cyclization under acidic or basic conditions to form the piperidin-2-one ring structure.

Purification: The final product is purified using techniques such as recrystallization or column chromatography to obtain pure 1-(3-Fluoro-4-methylphenyl)piperidin-2-one.

Industrial Production Methods

In an industrial setting, the production of 1-(3-Fluoro-4-methylphenyl)piperidin-2-one may involve large-scale batch or continuous flow processes. The reaction conditions are optimized to ensure high yield and purity of the product. Common industrial methods include:

Batch Reactors: The reaction is carried out in large batch reactors with precise control over temperature, pressure, and reaction time.

Continuous Flow Reactors: Continuous flow reactors offer advantages such as improved reaction efficiency, better heat and mass transfer, and scalability.

Chemical Reactions Analysis

Types of Reactions

1-(3-Fluoro-4-methylphenyl)piperidin-2-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction of the compound can yield secondary amines or alcohols using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The fluorine atom on the phenyl ring can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃), and hydrogen peroxide (H₂O₂) are commonly used oxidizing agents.

Reduction: Lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are typical reducing agents.

Substitution: Nucleophiles such as amines, thiols, and alkoxides can be used for substitution reactions.

Major Products Formed

Oxidation: Formation of ketones or carboxylic acids.

Reduction: Formation of secondary amines or alcohols.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Based on the search results, here's what can be gathered regarding the applications of the compound 1-(3-Fluoro-4-methylphenyl)piperidin-2-one:

Basic Information

• CAS No.: 2060020-41-7
• Chemical Formula: C15H18FNO

Identified Applications

• Synthesis: 1-(3-Fluoro-4-methylphenyl)piperidin-2-one is used in synthesis .
• Antiviral Research: This compound is related to research into antiviral properties, specifically targeting the CD4 binding site on HIV-1 gp120 to prevent HIV-1 entry into cells . Alterations of the phenyl group within related compounds have been explored for improved antiviral properties .

Related Research & Derivatives

• The search results mention research into modifying the phenyl group of similar compounds to improve antiviral activity . The presence of a p-halide-substituted phenyl group is of interest . Replacing the tetramethylpiperidine ring with new scaffolds can lead to improved antiviral activity .
• Fluorine-containing compounds can play a role in medicinal chemistry . In the development of COX-2 inhibitors, fluorine substitution on a benzene ring influenced the half-life of the drug .

Additional Notes

• The compound may be available for purchase from chemical vendors like Ambeed and BLD Pharm .
• পূরণের জন্য আরও তথ্যের অন

Mechanism of Action

The mechanism of action of 1-(3-Fluoro-4-methylphenyl)piperidin-2-one involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or modulator of certain enzymes or receptors, leading to changes in cellular processes. The exact mechanism depends on the specific application and target.

Comparison with Similar Compounds

Insights :

• Electron-withdrawing groups (e.g., fluorine, chlorine) improve coupling efficiency but may require chiral separation for enantiopure products .
• Bulky substituents (e.g., triazine) reduce yields due to steric hindrance .

Comparison with Target Compound :

• The 3-fluoro-4-methylphenyl group in 1-(3-Fluoro-4-methylphenyl)piperidin-2-one may enhance blood-brain barrier penetration compared to non-fluorinated analogs, making it suitable for CNS targets.
• The methyl group improves metabolic stability relative to amino- or methoxy-substituted analogs (e.g., 1-(5-amino-2-methoxyphenyl)piperidin-2-one), which are more polar .

Physicochemical Properties

Property	1-(3-Fluoro-4-methylphenyl)piperidin-2-one	1-(4-Bromo-3-(trifluoromethyl)phenyl)piperidin-2-one	3-Amino-1-[1-(4-fluorophenyl)ethyl]piperidin-2-one
Molecular Weight	~235 g/mol (estimated)	328.1 g/mol	236.29 g/mol
LogP (Lipophilicity)	~2.5 (predicted)	~3.8	~1.7
Hydrogen Bonding	Moderate (C=O, F)	Low (CF3, Br)	High (NH2, C=O)
Metabolic Stability	High (fluorine)	Moderate (Br, CF3)	Low (amine)

Key Observations :

• Fluorine and methyl groups in the target compound balance lipophilicity and stability, unlike bromo/CF3 analogs, which are more lipophilic but prone to oxidative metabolism .
• Amino-substituted analogs (e.g., 3-amino-1-[1-(4-fluorophenyl)ethyl]piperidin-2-one) exhibit higher solubility but lower membrane permeability .

Biological Activity

1-(3-Fluoro-4-methylphenyl)piperidin-2-one is a synthetic compound known for its diverse biological activities. This compound features a piperidine core, a fluorinated aromatic ring, and a ketone functional group, which collectively contribute to its pharmacological potential. This article reviews the biological properties, mechanisms of action, and therapeutic implications of this compound based on various research findings.

Chemical Structure and Properties

• Molecular Formula : C₁₆H₁₈FNO
• Molecular Weight : 273.32 g/mol
• Structure : The compound consists of a piperidine ring substituted with a 3-fluoro-4-methylphenyl group.

The biological activity of 1-(3-Fluoro-4-methylphenyl)piperidin-2-one is primarily attributed to its interactions with various biological targets:

• Receptor Binding : The compound may act as an agonist or antagonist at specific receptors, influencing neurotransmitter activity.
• Enzyme Inhibition : Similar compounds have shown the ability to inhibit enzymes involved in metabolic pathways.
• Signal Transduction Modulation : It may affect signaling pathways, leading to various physiological effects.

Neuroprotective Effects

Research indicates that compounds similar to 1-(3-Fluoro-4-methylphenyl)piperidin-2-one exhibit neuroprotective properties. A study demonstrated that these compounds could significantly reduce neuronal cell death in vitro by modulating oxidative stress and inhibiting apoptotic signaling pathways.

Anticancer Activity

The anticancer potential of piperidine derivatives has been extensively studied. Compounds related to 1-(3-Fluoro-4-methylphenyl)piperidin-2-one have shown significant inhibition of cancer cell growth through apoptosis induction and cell cycle arrest . For instance, derivatives with similar structures have been reported to effectively induce apoptosis in human leukemia cells at low concentrations .

Study on Neuroprotective Properties

A study published in Neuroscience Letters explored the neuroprotective effects of piperidine derivatives. The results indicated that these compounds could reduce oxidative stress markers and enhance neuronal survival in models of neurodegeneration.

Anticancer Research

In another study focusing on leukemia, researchers synthesized various piperidine derivatives, including 1-(3-Fluoro-4-methylphenyl)piperidin-2-one. The most active compound induced apoptosis in K562 leukemia cells through the activation of caspase pathways, showcasing its potential as a therapeutic agent against cancer .

Comparative Biological Activity Table

Compound	Activity Type	Mechanism of Action	Reference
1-(3-Fluoro-4-methylphenyl)piperidin-2-one	Neuroprotective	Reduces oxidative stress
Piperidine derivative A	Anticancer	Induces apoptosis via caspase activation
Piperidine derivative B	Antiviral	Inhibits viral entry through receptor binding

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for 1-(3-Fluoro-4-methylphenyl)piperidin-2-one, and how can reaction yields and purity be improved?

• Methodological Answer : The synthesis typically involves nucleophilic substitution or coupling reactions between fluorinated aryl halides and piperidin-2-one derivatives. To enhance yield, optimize reaction conditions (e.g., temperature, catalyst loading) and employ purification techniques like flash column chromatography (as in ). Purity can be improved using recrystallization with solvents like ethyl acetate/petroleum ether mixtures. Monitoring intermediates via LC-MS or NMR ensures structural fidelity .

Q. How is the molecular structure of 1-(3-Fluoro-4-methylphenyl)piperidin-2-one characterized in crystallographic studies?

• Methodological Answer : Single-crystal X-ray diffraction (SC-XRD) is the gold standard. Use SHELX programs (e.g., SHELXL for refinement) to resolve bond lengths, angles, and torsion angles. For non-crystalline samples, FT-IR and $^{19}\text{F}$ NMR validate the fluorine substituent's position and electronic environment .

Q. What preliminary biological assays are recommended to evaluate its pharmacological potential?

• Methodological Answer : Begin with in vitro assays:

• Enzyme Inhibition : Test against kinases or proteases using fluorescence-based activity assays.
• Cytotoxicity : Use MTT assays on cancer cell lines (e.g., HeLa, MCF-7).
• Receptor Binding : Radioligand displacement assays for GPCRs or neurotransmitter transporters.
  Parallel controls (e.g., known inhibitors) and triplicate measurements ensure reproducibility .

Advanced Research Questions

Q. How can chiral resolution be achieved if 1-(3-Fluoro-4-methylphenyl)piperidin-2-one exhibits stereoisomerism?

• Methodological Answer : Employ chiral stationary-phase HPLC or supercritical fluid chromatography (SFC). For preparative-scale separation, use columns like Chiralpak AD-H with ethanol/hexane mobile phases. Validate enantiomeric excess (ee) via polarimetry or chiral NMR shift reagents .

Q. What strategies address contradictions in reported biological activity data (e.g., varying IC$_{50}$ values across studies)?

• Methodological Answer :

• Assay Standardization : Ensure consistent cell lines, buffer conditions, and incubation times.
• Meta-Analysis : Apply statistical tools (e.g., ANOVA) to compare datasets, accounting for variables like solvent effects (DMSO vs. aqueous).
• Structural Reanalysis : Verify compound integrity post-assay via LC-MS to rule out degradation .

Q. How can structure-activity relationship (SAR) studies be designed to optimize its bioactivity?

• Methodological Answer : Systematically modify substituents:

• Fluorine Position : Compare 3-fluoro vs. 4-fluoro analogs (synthesized via directed ortho-metalation).
• Piperidinone Ring : Introduce methyl groups at C3/C5 to assess steric effects.
  Evaluate changes using molecular docking (e.g., AutoDock Vina) and correlate with experimental IC$_{50}$ values.

Q. What crystallographic techniques resolve hydrogen-bonding networks in its solid-state structure, and how do these affect physicochemical properties?

• Methodological Answer : Use SC-XRD with SHELXL refinement to map hydrogen bonds (e.g., N–H···O). Graph set analysis (as per Etter’s rules) identifies motifs (e.g., $R_2^2(8)$ rings). These networks influence solubility and melting points, critical for formulation .

Q. How does the fluorine substituent impact metabolic stability in preclinical studies?

• Methodological Answer : Conduct in vitro microsomal stability assays (human liver microsomes + NADPH). Compare half-life ($t_{1/2}$) of fluorinated vs. non-fluorinated analogs. LC-MS/MS quantifies metabolite formation (e.g., defluorination products). Fluorine often reduces oxidative metabolism, enhancing bioavailability.